1-(3-Bromo-5-fluorophenyl)piperazine

• Molecular Formula: C10H12BrFN2
• Molecular Weight: 259.12 g/mol
• IUPAC Name: 1-(3-bromo-5-fluorophenyl)piperazine
• InChI: InChI=1S/C10H12BrFN2/c11-8-5-9(12)7-10(6-8)14-3-1-13-2-4-14/h5-7,13H,1-4H2
• InChI Key: ZROPTBSVNJFTLR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=CC(=C2)Br)F

Description

1-(3-Bromo-5-fluorophenyl)piperazine is a substituted phenylpiperazine derivative characterized by a bromine atom at the 3-position and a fluorine atom at the 5-position of the phenyl ring (Figure 1). Piperazine derivatives are widely studied for their pharmacological versatility, particularly in serotonin receptor modulation, antitumor activity, and psychoactive effects . The bromo and fluoro substituents confer distinct electronic and steric properties, influencing metabolic stability, receptor binding, and physicochemical characteristics such as solubility and pKa .

Comparison with Similar Compounds

Key Observations :

• Bromine and fluorine substituents increase metabolic stability compared to chlorine due to stronger C–X bonds .
• Electron-withdrawing groups (e.g., CF3, Br) enhance 5-HT1B receptor selectivity .

Pharmacological Activity

Serotonin Receptor Affinity

Piperazine derivatives exhibit subtype-specific serotonin receptor modulation (Table 2):

Compound	5-HT1A	5-HT1B	5-HT1C	5-HT2A
mCPP	Low	+++	+++	+
TFMPP	Low	++++	+	–
pBPP	–	++	–	–
1-(3-Bromo-5-fluorophenyl)piperazine (predicted)	–	+++	++	–

Notes:

• mCPP and TFMPP reduce locomotor activity via 5-HT1B/1C receptors .
• Bromine’s larger atomic radius may enhance 5-HT1B affinity compared to chlorine .

Antitumor Activity

Piperazine derivatives with bulky substituents show variable cytotoxicity (Table 3):

Compound	Substituent	IC50 (μM)	Cell Lines Tested
1-(3-Chlorophenyl)piperazine (14h)	3-Cl (sulfonamide derivative)	25–50	HCT-116, MCF7
1-(4-Chlorobenzhydryl)piperazine derivatives	Benzhydryl + Cl	0.5–10	HUH7, HEPG2, MCF7

Key Insight :

• Bulky groups (e.g., benzhydryl) enhance cytotoxicity, while smaller halogens (Cl, Br, F) require additional pharmacophores for potency .

Metabolic Stability and Degradation

Arylpiperazines undergo CYP3A4-mediated N-dealkylation and CYP2D6-dependent hydroxylation .

• 1-(3-Bromo-5-fluorophenyl)piperazine : Bromine and fluorine likely slow oxidation compared to mCPP (t1/2 ~2–4 hrs) due to reduced electron density .
• Environmental Degradation: Piperazine moieties in fluoroquinolones are oxidized by MnO2 to dealkylated/hydroxylated products; bromine may hinder this process .

Optimization :

• Bromine’s reactivity may require elevated temperatures or catalysts for efficient substitution.